Cas no 773809-98-6 ((1R,2S)-2-(3,4-dimethoxyphenyl)cyclopropanamine)

• Product Name: (1R,2S)-2-(3,4-dimethoxyphenyl)cyclopropanamine
• CAS No: 773809-98-6
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 552166
• PubChem ID: 39238705
• Update Time: 2025-11-05

(1R,2S)-2-(3,4-dimethoxyphenyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine,2-(3,4-dimethoxyphenyl)-, trans- (9CI)
• (1R,2S)-2-(3,4-dimethoxyphenyl)cyclopropan-1-amine
• Cyclopropanamine,2-(3,4-dimethoxyphenyl)-, (1R,2S)-rel-
• (1R,2S)-2-(3,4-dimethoxyphenyl)cyclopropanamine
• 773809-98-6
• rac-(1R,2S)-2-(3,4-dimethoxyphenyl)cyclopropan-1-amine
• EN300-1843290
• SCHEMBL6996729
• Cyclopropanamine,2-(3,4-dimethoxyphenyl)-,trans-(9ci)

• Inchi： 1S/C11H15NO2/c1-13-10-4-3-7(5-11(10)14-2)8-6-9(8)12/h3-5,8-9H,6,12H2,1-2H3/t8-,9+/m0/s1
• InChI Key： XHUGSONRPJURKN-DTWKUNHWSA-N
• SMILES： O(C)C1=C(C=CC(=C1)[C@@H]1C[C@H]1N)OC

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (1R,2S)-2-(3,4-dimethoxyphenyl)cyclopropanamine

Comprehensive Overview of (1R,2S)-2-(3,4-dimethoxyphenyl)cyclopropanamine (CAS No. 773809-98-6)

(1R,2S)-2-(3,4-dimethoxyphenyl)cyclopropanamine, with the CAS registry number 773809-98-6, is a chiral cyclopropane derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound features a cyclopropane ring substituted with a 3,4-dimethoxyphenyl group and an amine functional group, making it a versatile intermediate for the synthesis of bioactive molecules. Its stereochemistry, denoted by the (1R,2S) configuration, plays a crucial role in its biological activity and interaction with target proteins.

The growing interest in cyclopropanamine derivatives stems from their unique structural properties, which mimic peptide bonds and enhance metabolic stability. Researchers are increasingly exploring (1R,2S)-2-(3,4-dimethoxyphenyl)cyclopropanamine for its potential applications in central nervous system (CNS) drug development, particularly in modulating neurotransmitter systems. Recent studies highlight its relevance in addressing neurodegenerative diseases, a hot topic in modern medicine due to the rising global prevalence of conditions like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, the preparation of CAS No. 773809-98-6 involves stereoselective methods to ensure the desired (1R,2S) configuration. Techniques such as asymmetric catalysis and chiral resolution are commonly employed, reflecting the compound's importance in enantioselective synthesis. These methods align with the pharmaceutical industry's demand for high-purity chiral building blocks, a trend driven by stricter regulatory requirements for drug safety and efficacy.

In the context of drug discovery, (1R,2S)-2-(3,4-dimethoxyphenyl)cyclopropanamine serves as a key scaffold for designing novel dopamine receptor modulators and serotonin reuptake inhibitors. These applications resonate with current searches for "next-generation antidepressants" and "non-addictive pain management solutions," topics frequently queried in scientific databases and AI-driven research platforms. The compound's dimethoxy phenyl moiety is particularly noteworthy, as it resembles motifs found in natural products with neuroprotective effects.

Beyond pharmaceuticals, 773809-98-6 has potential in agrochemical research, where its structural features could contribute to developing eco-friendly pesticides. This aligns with the global push for sustainable agriculture, another highly searched topic across academic and industrial forums. The compound's stability under physiological conditions makes it a candidate for further investigation in crop protection formulations.

Analytical characterization of (1R,2S)-2-(3,4-dimethoxyphenyl)cyclopropanamine typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure precise quality control, addressing another frequent search query: "how to validate chiral compound purity." The compound's spectral data has been well-documented, facilitating its adoption in high-throughput screening programs.

As research continues, CAS No. 773809-98-6 remains at the forefront of medicinal chemistry innovation. Its combination of structural rigidity (from the cyclopropane ring) and functional group diversity (amine and methoxy groups) offers multiple vectors for chemical modification. This adaptability explains why the compound frequently appears in patent literature related to GPCR-targeted therapies and enzyme inhibitors, two areas dominating recent drug discovery pipelines.

The commercial availability of (1R,2S)-2-(3,4-dimethoxyphenyl)cyclopropanamine through specialty chemical suppliers has accelerated its use in academic and industrial labs. This accessibility addresses another common search trend: "where to buy rare chemical intermediates." However, researchers must still exercise diligence in handling and storage due to the compound's amine functionality, which may require inert atmosphere protection in some cases.

Looking ahead, the scientific community anticipates expanded applications for 773809-98-6 in materials science, particularly in designing chiral catalysts for green chemistry processes. This potential intersects with the booming interest in sustainable synthesis methods, as evidenced by rising searches for "biodegradable catalysts" and "atom-economical reactions." The compound's structural features could inspire new catalyst designs that reduce waste in pharmaceutical manufacturing.

In summary, (1R,2S)-2-(3,4-dimethoxyphenyl)cyclopropanamine (CAS No. 773809-98-6) represents a multifaceted chemical entity with broad relevance across therapeutic development, agricultural science, and synthetic methodology. Its continued study promises to yield innovative solutions aligned with today's most pressing scientific challenges, from brain health to environmental sustainability.